Cas no 1805287-16-4 (3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol
• CAS No: 1805287-16-4
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4875648
• Update Time: 2025-06-10

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)7-5(2-11)6(14)1-4(3-13)12-7/h1,8,13H,3H2,(H,12,14)
• InChI Key： UJYRORWAKQQFKU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C=C(CO)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: -0.2
• Topological Polar Surface Area: 73.1

Additional information on 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS No. 1805287-16-4)

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS No. 1805287-16-4) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol is characterized by a pyridine ring with substituents at positions 2, 3, and 4. The cyano group (-CN) at position 3 imparts strong electron-withdrawing properties, while the difluoromethyl group (-CF₂H) at position 2 introduces both electron-withdrawing effects and fluorinated functionalities. The hydroxyl group (-OH) at position 4 and the methoxy group (-OCH₃) at position 6 further enhance the compound's chemical reactivity and solubility properties.

Recent studies have highlighted the potential of pyridine derivatives like 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a lead compound in the design of kinase inhibitors, which are critical in targeting various oncogenic pathways in cancer therapy. The presence of electron-withdrawing groups such as -CN and -CF₂H significantly enhances the binding affinity of this compound to protein targets, making it a promising candidate for further optimization.

In addition to its pharmacological applications, 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol has shown potential in the field of agrochemistry. Its ability to modulate plant growth regulators has been investigated, with early results suggesting its role in enhancing crop resilience against environmental stressors such as drought and salinity.

The synthesis of 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From a materials science perspective, pyridine derivatives like this compound are being explored for their applications in organic electronics. The electron-deficient nature of the pyridine ring makes it suitable for use in semiconducting materials and optoelectronic devices. Preliminary studies have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, the fluorinated substituent (-CF₂H) in 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol contributes to its unique physicochemical properties, such as increased thermal stability and enhanced lipophilicity. These attributes make it an attractive candidate for use in drug delivery systems and nanotechnology applications.

In terms of safety and handling, 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol should be treated with care due to its reactive nature. Proper personal protective equipment (PPE) should be worn during synthesis and handling to prevent exposure to skin or mucous membranes.

Looking ahead, ongoing research into pyridine derivatives is expected to uncover new applications for compounds like 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-methanol across diverse industries. Its versatility as a building block for advanced materials and pharmaceutical agents positions it as a key player in future technological advancements.